c-Met inhibitor 2
c-Met inhibitor 2
c-Met inhibitor 2 is a potent compound that has activity against cancers dependent upon Met activation and also has activity against cancers as a VEGFR inhibitor.IC50 value:Target: c-Met, VEGFRMore details please refer to Patent WO 2009094417 A1.
Brand Name:
Vulcanchem
CAS No.:
1174161-86-4
VCID:
VC0001945
InChI:
InChI=1S/C24H18ClF2N4O7P.C4H11NO3/c25-21-20(7-8-29-23(21)28)38-19-6-5-15(9-18(19)27)30-24(33)17-11-31(12-37-39(34,35)36)10-16(22(17)32)13-1-3-14(26)4-2-13;5-4(1-6,2-7)3-8/h1-11H,12H2,(H2,28,29)(H,30,33)(H2,34,35,36);6-8H,1-3,5H2
SMILES:
C1=CC(=CC=C1C2=CN(C=C(C2=O)C(=O)NC3=CC(=C(C=C3)OC4=C(C(=NC=C4)N)Cl)F)COP(=O)(O)O)F.C(C(CO)(CO)N)O
Molecular Formula:
C28H29ClF2N5O10P
Molecular Weight:
699.98
c-Met inhibitor 2
CAS No.: 1174161-86-4
Inhibitors
VCID: VC0001945
Molecular Formula: C28H29ClF2N5O10P
Molecular Weight: 699.98
| CAS No. | 1174161-86-4 |
|---|---|
| Product Name | c-Met inhibitor 2 |
| Molecular Formula | C28H29ClF2N5O10P |
| Molecular Weight | 699.98 |
| IUPAC Name | [3-[[4-(2-amino-3-chloropyridin-4-yl)oxy-3-fluorophenyl]carbamoyl]-5-(4-fluorophenyl)-4-oxopyridin-1-yl]methyl dihydrogen phosphate;2-amino-2-(hydroxymethyl)propane-1,3-diol |
| Standard InChI | InChI=1S/C24H18ClF2N4O7P.C4H11NO3/c25-21-20(7-8-29-23(21)28)38-19-6-5-15(9-18(19)27)30-24(33)17-11-31(12-37-39(34,35)36)10-16(22(17)32)13-1-3-14(26)4-2-13;5-4(1-6,2-7)3-8/h1-11H,12H2,(H2,28,29)(H,30,33)(H2,34,35,36);6-8H,1-3,5H2 |
| SMILES | C1=CC(=CC=C1C2=CN(C=C(C2=O)C(=O)NC3=CC(=C(C=C3)OC4=C(C(=NC=C4)N)Cl)F)COP(=O)(O)O)F.C(C(CO)(CO)N)O |
| Description | c-Met inhibitor 2 is a potent compound that has activity against cancers dependent upon Met activation and also has activity against cancers as a VEGFR inhibitor.IC50 value:Target: c-Met, VEGFRMore details please refer to Patent WO 2009094417 A1. |
| Reference | [1]. Robert M. Borzilleri, et al. 4-pyridinone compounds and their use for cancer. WO/2009094417/A1. |
| PubChem Compound | 119081412 |
| Last Modified | Nov 11 2021 |
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